Cas no 72534-98-6 (L-Alaninamide,L-leucyl-N-2-naphthalenyl- (9CI))

• Product Name: L-Alaninamide,L-leucyl-N-2-naphthalenyl- (9CI)
• CAS No: 72534-98-6
• MF: C₁₉H₂₅N₃O₂
• MW: 327.420704603195
• CID: 549748
• PubChem ID: 7010559
• Update Time: 2025-04-19

L-Alaninamide,L-leucyl-N-2-naphthalenyl- (9CI) Chemical and Physical Properties

Names and Identifiers

• L-Alaninamide,L-leucyl-N-2-naphthalenyl- (9CI)
• H-LEU-ALA-BETANA
• H-LEU-ALA-BNA
• (S)-2-Amino-4-methyl-N-((S)-1-(naphthalen-2-ylamino)-1-oxoPropan-2-yl)pentanamide
• H-Leu-Ala-NA
• (2S)-2-amino-4-methyl-N-[(2S)-1-(naphthalen-2-ylamino)-1-oxopropan-2-yl]pentanamide
• 72534-98-6
• ANA
• H-Leu-Ala-

• Inchi： 1S/C19H25N3O2/c1-12(2)10-17(20)19(24)21-13(3)18(23)22-16-9-8-14-6-4-5-7-15(14)11-16/h4-9,11-13,17H,10,20H2,1-3H3,(H,21,24)(H,22,23)/t13-,17-/m0/s1
• InChI Key： IVLQGCHRBLYVPB-GUYCJALGSA-N
• SMILES： O=C([C@H](CC(C)C)N)N[C@@H](C)C(NC1C=CC2C=CC=CC=2C=1)=O

Computed Properties

• Exact Mass: 327.19500
• Monoisotopic Mass: 327.19467705g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 438
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 84.2Ų

Experimental Properties

• PSA: 84.22000
• LogP: 3.82060